Cas no 89398-06-1 (3-Thia-7-azabicyclo[3.3.1]nonane,7-(phenylmethyl)-)

3-Thia-7-azabicyclo[3.3.1]nonane,7-(phenylmethyl)- structure
89398-06-1 structure
Product Name:3-Thia-7-azabicyclo[3.3.1]nonane,7-(phenylmethyl)-
CAS No:89398-06-1
MF:C14H19NS
MW:233.372362375259
CID:711688
PubChem ID:146049
Update Time:2025-04-19

3-Thia-7-azabicyclo[3.3.1]nonane,7-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Thia-7-azabicyclo[3.3.1]nonane,7-(phenylmethyl)-
    • 7-benzyl 3-thia-7-azabicyclo(3.3.1)nonane
    • 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane
    • CHEMBL611806
    • DTXSID401008796
    • 7-Btabn
    • GGVNYPLCGOIQCO-UHFFFAOYSA-N
    • Brb-I-28
    • SCHEMBL9263062
    • 7-benzyl-7-aza-3-thiabicyclo[3.3.1]nonane
    • 3-Thia-7-azabicyclo(3.3.1)nonane, 7-(phenylmethyl)-
    • 89398-06-1
    • Inchi: 1S/C14H19NS/c1-2-4-12(5-3-1)7-15-8-13-6-14(9-15)11-16-10-13/h1-5,13-14H,6-11H2
    • InChI Key: GGVNYPLCGOIQCO-UHFFFAOYSA-N
    • SMILES: S1CC2CN(CC3C=CC=CC=3)CC(C1)C2

Computed Properties

  • Exact Mass: 233.12382078g/mol
  • Monoisotopic Mass: 233.12382078g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 28.5Ų

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